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Compound of Interest

Compound Name:
[2-(Methoxymethyl)oxolan-2-

yl]methanol

CAS No.: 1936686-87-1

Cat. No.: B2983994

Get Quote

Executive Summary
[2-(Methoxymethyl)oxolan-2-yl]methanol is a functionalized tetrahydrofuran derivative

utilized primarily as a chiral scaffold in drug discovery. Its structure features a gem-disubstituted

carbon at the 2-position of the oxolane ring, bearing both a hydroxymethyl and a

methoxymethyl group.

Due to the presence of the cyclic ether (oxolane) and acyclic ether (methoxymethyl) moieties,

this compound must be managed as a susceptible peroxide former. Furthermore, structural

homology to tetrahydrofurfuryl alcohol suggests potential reproductive toxicity and solvent-like

permeability. This guide mandates strict engineering controls and inert storage conditions to

maintain compound integrity and operator safety.

Part 1: Physicochemical Profile & Identification
The following data characterizes the compound. Where experimental data is unavailable for

this specific CAS, values are predicted based on Group Contribution Methods (GCM) for similar

THF derivatives.
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Property Specification / Value

Chemical Name [2-(Methoxymethyl)oxolan-2-yl]methanol

CAS Number 1936686-87-1

Molecular Formula C₇H₁₄O₃

Molecular Weight 146.19 g/mol

Physical State
Colorless to pale yellow liquid (Standard

conditions)

Boiling Point ~230–240°C (Predicted at 760 mmHg)

Flash Point
> 90°C (Predicted; Combustible Liquid Class

IIIB)

Solubility Miscible in water, DMSO, Methanol, DCM

Density ~1.05 g/cm³

Partition Coeff. (LogP) ~ -0.2 (Hydrophilic)

Part 2: Hazard Assessment (The "Why" Behind the
Protocol)
Peroxide Formation (Primary Chemical Hazard)
Like all tetrahydrofuran derivatives, this molecule contains an ether linkage adjacent to a

carbon atom. While the 2-position is quaternary (blocking radical abstraction at that site), the 5-

position of the ring remains a secondary carbon susceptible to auto-oxidation.

Risk: Formation of potentially explosive organic peroxides upon exposure to air and light.

Classification:Group B Peroxide Former (Peroxide hazard on concentration).

Toxicological Inference
In the absence of specific toxicological studies for CAS 1936686-87-1, safety protocols must be

grounded in the toxicity profile of its closest analog, Tetrahydrofurfuryl Alcohol (THFA) (CAS 97-
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99-4).

Reproductive Toxicity: THFA is classified as Repr. 1B (May damage fertility or the unborn

child). Treat this derivative as a potential reproductive hazard.[1]

Skin/Eye Irritation: High probability of causing serious eye irritation and skin

defatting/dermatitis.

Dermal Absorption: Ether-alcohols are excellent solvents and can penetrate the skin,

carrying themselves and other solutes into the bloodstream.

Part 3: Operational Handling Protocols
Engineering Controls

Primary Containment: All open handling must occur within a certified Chemical Fume Hood

operating at a face velocity of 0.5 m/s (100 fpm).

Inert Atmosphere: Operations involving heating, distillation, or vigorous stirring should be

conducted under a blanket of Argon or Nitrogen to prevent auto-oxidation.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may provide insufficient protection against oxygenated heterocycles.

PPE Type Specification Rationale

Hand Protection
Butyl Rubber (0.3mm+) or

Silver Shield®

THF derivatives degrade

nitrile; Butyl offers >480 min

breakthrough.

Eye Protection Chemical Splash Goggles
Prevent corneal damage from

splashes (high viscosity liquid).

Body Protection
Lab Coat (Cotton/Poly) +

Chemical Apron

Prevent dermal absorption via

splashes.

Respiratory
Organic Vapor Cartridge (Type

A)

Required only if working

outside a fume hood (e.g., spill

cleanup).
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Storage & Shelf-Life Management
Environment: Store in a cool, dry, dark location. Flammables cabinet preferred.

Headspace: Purge headspace with Nitrogen/Argon after every use.

Stabilizers: Check if the supplier has added BHT (Butylated hydroxytoluene). If uninhibited,

shelf life is significantly reduced.

Testing: Test for peroxides every 6 months using quantofix strips or iodide titration.

Part 4: Experimental Workflows & Visualization
Workflow: Peroxide Management
The following diagram outlines the critical decision path for handling aged containers of [2-
(Methoxymethyl)oxolan-2-yl]methanol.

Container > 6 Months Old

Visual Inspection
(Crystals/Precipitate?)

DO NOT OPEN
Contact EHS / Bomb Squad

Yes

Test with Peroxide Strip

No

< 20 ppm 20 - 100 ppm> 100 ppm

Safe to Use
(Purge with Argon)

Treat with Ferrous Sulfate
or Alumina Column

Mark as HazWaste
(Do not concentrate)

Retest
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Click to download full resolution via product page

Figure 1: Peroxide detection and mitigation workflow for ether-containing building blocks.

Protocol: Safe Transfer of Hygroscopic/Oxidizable
Liquids
Objective: Transfer reagent without introducing moisture or oxygen.

Preparation: Oven-dry all glassware (syringes, needles, reaction flask) at 120°C for >2

hours. Cool in a desiccator.

Pressure Equalization: Insert a balloon filled with Argon into the reagent bottle septum to

equalize pressure during withdrawal.

Withdrawal: Use a gas-tight syringe with a long needle. Draw liquid slowly to avoid cavitation

(bubble formation).

Transfer: Dispense directly into the reaction vessel (under positive Argon pressure).

Seal: Immediately wrap the reagent bottle cap with Parafilm® or electrical tape to ensure a

tight seal.

Part 5: Emergency Response
Spill Management

Small Spill (< 10 mL):

Alert nearby personnel.

Cover with vermiculite or activated carbon absorbent pads.

Clean surface with soap and water (avoid organic solvents that may spread the residue).

Dispose of waste as "Organic Solvent - Halogen Free".

Large Spill (> 100 mL):
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Evacuate the lab.

Isolate ignition sources (turn off hot plates).

Contact HazMat team. Do not attempt cleanup without full face respirator and butyl gloves.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[1][2] Do not pause to remove

contact lenses initially; rinse over them, then remove if easy.[2] Seek ophthalmologist

evaluation.

Skin Contact: Wash with non-abrasive soap and water for 15 minutes. Monitor for

redness/dermatitis.

Ingestion: Do NOT induce vomiting (risk of aspiration). Rinse mouth with water.[3][4] Contact

Poison Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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